8-Chloro-5-isoquinolinesulfonic Acid
CAS No.: 1246816-17-0
Cat. No.: VC0135125
Molecular Formula: C9H6ClNO3S
Molecular Weight: 243.661
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Specification
| CAS No. | 1246816-17-0 |
|---|---|
| Molecular Formula | C9H6ClNO3S |
| Molecular Weight | 243.661 |
| IUPAC Name | 8-chloroisoquinoline-5-sulfonic acid |
| Standard InChI | InChI=1S/C9H6ClNO3S/c10-8-1-2-9(15(12,13)14)6-3-4-11-5-7(6)8/h1-5H,(H,12,13,14) |
| Standard InChI Key | LNDJWBVKJWGPQK-UHFFFAOYSA-N |
| SMILES | C1=CC(=C2C=NC=CC2=C1S(=O)(=O)O)Cl |
Introduction
8-Chloro-5-isoquinolinesulfonic acid is a chemical compound with the CAS number 1246816-17-0. It belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and applications in pharmaceutical chemistry. This compound is characterized by its molecular formula C₉H₆ClNO₃S and a molecular weight of 243.667 g/mol .
Synthesis and Usage
While specific synthesis methods for 8-Chloro-5-isoquinolinesulfonic acid are not widely documented in the available literature, compounds of this nature are typically synthesized through reactions involving chlorination and sulfonation of isoquinoline derivatives. The usage of this compound may be limited due to patent restrictions, as indicated by some sources .
Comparison with Similar Compounds
For comparison, another compound in the same class is 1-Chloro-5-isoquinolinesulfonic acid, which has a similar molecular formula and weight but differs in the position of the chlorine atom. It has a melting point greater than 250°C and a slightly different LogP value .
| Property | 8-Chloro-5-isoquinolinesulfonic Acid | 1-Chloro-5-isoquinolinesulfonic Acid |
|---|---|---|
| CAS Number | 1246816-17-0 | 105627-80-3 |
| Molecular Weight | 243.667 g/mol | 243.66700 g/mol |
| Density | 1.6 ± 0.1 g/cm³ | 1.608 g/cm³ |
| Melting Point | Not Available | >250°C |
| LogP | 1.07 | 3.21570 |
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